Cas no 2229291-81-8 (3-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidin-3-ol)

• Product Name: 3-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidin-3-ol
• CAS No: 2229291-81-8
• MF: C₁₀H₁₂F₃NO₂
• MW: 235.202993392944
• CID: 6061182
• PubChem ID: 165885522
• Update Time: 2025-07-21

3-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidin-3-ol
• EN300-1974200
• 2229291-81-8
• 3-{[5-(trifluoromethyl)furan-2-yl]methyl}pyrrolidin-3-ol

• Inchi： 1S/C10H12F3NO2/c11-10(12,13)8-2-1-7(16-8)5-9(15)3-4-14-6-9/h1-2,14-15H,3-6H2
• InChI Key： IKYKPPCJECKSJF-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CC2(CNCC2)O)O1)(F)F

Computed Properties

• Exact Mass: 235.08201311g/mol
• Monoisotopic Mass: 235.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 45.4Ų

Additional information on 3-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidin-3-ol

Professional Introduction to Compound with CAS No. 2229291-81-8 and Product Name: 3-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidin-3-ol

The compound with the CAS number 2229291-81-8 and the product name 3-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyrrolidinyl core, which is a common motif in many bioactive agents, alongside a furan moiety substituted with a trifluoromethyl group. Such structural features are often engineered to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those incorporating fluorinated aromatic rings. The presence of the trifluoromethyl group in the furan ring of this compound is strategically significant, as it is known to modulate electronic properties and improve lipophilicity, thereby facilitating better cell membrane penetration and target receptor interaction. This modification has been widely employed in drug design to optimize pharmacokinetic profiles and increase bioavailability.

The pyrrolidin-3-ol component of the molecule introduces a secondary alcohol functionality, which can serve as a versatile handle for further chemical modifications. This feature is particularly valuable in medicinal chemistry, where such functional groups are often utilized for derivatization purposes, enabling the synthesis of analogues with tailored biological properties. The alcohol moiety also suggests potential for hydrogen bonding interactions, which can be critical for achieving high affinity binding to biological targets.

Recent studies have highlighted the importance of furan derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating various enzymatic pathways and receptor interactions. For instance, furan-based scaffolds have shown promise in the development of antiviral, anti-inflammatory, and anticancer agents. The specific substitution pattern in 3-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidin-3-ol, particularly the combination of the trifluoromethyl group and the pyrrolidinyl ring, positions this compound as a promising candidate for further investigation in these therapeutic areas.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the trifluoromethylfuran moiety requires precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the desired carbon-carbon bonds efficiently. Additionally, protecting group strategies may be employed to safeguard sensitive functionalities during multi-step syntheses.

In terms of pharmacological evaluation, 3-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidin-3-ol has been subjected to preliminary screening assays to assess its interaction with various biological targets. Early findings suggest that this compound exhibits notable activity against certain enzymes and receptors relevant to inflammatory diseases and cancer pathways. The trifluoromethyl group appears to play a crucial role in enhancing binding interactions, potentially leading to improved therapeutic effects compared to its unsubstituted analogues.

The pyrrolidinyl ring is another key structural determinant that influences the compound's pharmacological profile. Pyrrolidine derivatives are well-documented for their ability to interact with nucleophilic sites on enzymes and receptors, often resulting in potent inhibitory effects. The secondary alcohol functionality further expands the scope of possible interactions, allowing for hydrogen bonding or coordination with metal ions depending on the biological environment.

Advances in computational chemistry have also facilitated a deeper understanding of how structural features like those present in 3-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidin-3-ol influence biological activity. Molecular modeling studies can predict binding modes and affinity profiles with remarkable accuracy, guiding experimental efforts towards optimizing lead compounds into viable drug candidates. Such computational approaches are increasingly integral to modern drug discovery pipelines.

The potential therapeutic applications of this compound are broad and warrant further exploration. Given its structural similarity to known bioactive molecules, it may serve as a valuable scaffold for developing new treatments against challenging diseases such as cancer and neurodegenerative disorders. Additionally, its unique combination of substituents makes it an attractive candidate for exploring novel mechanisms of action that could overcome resistance issues associated with existing therapies.

Future research directions may include exploring derivatization strategies to enhance specific pharmacological properties or improve solubility profiles for better formulation development. Investigating prodrug approaches could also be beneficial in overcoming bioavailability limitations associated with complex molecular structures like this one.

In conclusion,3-{5-(trifluoromethyl)furan-2-ylmethyl}pyrrolidin-3-ol (CAS No. 2229291-81-8) represents a compelling example of how strategic molecular design can yield promising candidates for therapeutic intervention. Its unique structural features—combining a trifluoromethyl-substituted furan ring with a pyrrolidinyl core—position it as an exciting subject for further pharmacological investigation into various disease indications.